Cas no 89429-59-4 (Iso Fluconazole)

• Product Name: Iso Fluconazole
• CAS No: 89429-59-4
• MF: C₁₃H₁₂F₂N₆O
• MW: 306.270788192749
• CID: 860342
• PubChem ID: 15788287
• Update Time: 2024-10-26

Iso Fluconazole Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol
• Iso Fluconazole
• A-(2,4-Difluorophenyl)-
• A-(4H-1,2,4-triazol-4-ylmethyl)-1H-1,2,4-triazole-1-ethanol
• AC-7887
• Fluconazole USP Impurity A
• UNII-9T59BRP61E
• alpha-(2,4-Difluorophenyl)-alpha-(4H-1,2,4-triazol-4-ylmethyl)-1H-1,2,4-triazole-1-ethanol
• α-(2,4-Difluorophenyl)-α-(4H-1,2,4-triazol-4-ylmethyl)-1H-1,2,4-triazole-1-ethanol (ACI)
• 2-(2,4-Difluorophenyl)-1-(1,2,4-triazol-1-yl)-3-(1,2,4-triazol-4-yl)propan-2-ol
• Fluconazole Imp.A(EP):(2RS)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol
• Fluconazole impurity A [EP]
• (2RS)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol
• 89429-59-4
• 1H-1,2,4-TRIAZOLE-1-ETHANOL, .ALPHA.-(2,4-DIFLUOROPHENYL)-.ALPHA.-(4H-1,2,4-TRIAZOL-4-YLMETHYL)-
• SCHEMBL10966550
• 2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol, (2RS)-
• 9T59BRP61E
• Fluconazole EP Impurity
• Fluconazole specified impurity A [EP]
• FLUCONAZOLE IMPURITY A [EP IMPURITY]
• 1H-1,2,4-Triazole-1-ethanol, alpha-(2,4-difluorophenyl)-alpha-(4H-1,2,4-triazol-4-ylmethyl)-
• Fluconazole Impurity A
• Fluconazole Imp. A (EP); (2RS)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol; Fluconazole Impurity A
• Iso Fluconazole;Fluconazole EP Impurity A
• FLUCONAZOLE IMPURITY A [WHO-IP]
• BCP31888
• AKOS022175033
• (+/-)-2-(2,4-Difluorophenyl)-1-(1H-1,2,4-triazol-1-yl)-3-(4H-1,2,4-triazol-4-yl)propan-2-ol
• F19235
• Q27273157

• Inchi： 1S/C13H12F2N6O/c14-10-1-2-11(12(15)3-10)13(22,4-20-8-17-18-9-20)5-21-7-16-6-19-21/h1-3,6-9,22H,4-5H2
• InChI Key： SAXXZPKHUDPGQQ-UHFFFAOYSA-N
• SMILES： FC1C=C(F)C(C(CN2C=NN=C2)(CN2C=NC=N2)O)=CC=1

Computed Properties

• Exact Mass: 306.10400
• Monoisotopic Mass: 306.10406535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.49
• Boiling Point: 579.764°C at 760 mmHg
• Flash Point: 304.431°C
• Refractive Index: 1.663
• PSA: 81.65000
• LogP: 0.73580

Iso Fluconazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes